5-chloro-N-cyclopentylthiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-cyclopentylthiophene-2-sulfonamide
• InChI: InChI=1S/C9H12ClNO2S2/c10-8-5-6-9(14-8)15(12,13)11-7-3-1-2-4-7/h5-7,11H,1-4H2
• InChI Key: WLJYSKVTHMCYFO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NS(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C9H12ClNO2S2
• Molecular Weight: 265.8 g/mol

Description

5-chloro-N-cyclopentylthiophene-2-sulfonamide, also known as CP-690,550, is a synthetic compound that belongs to the class of Janus kinase inhibitors. It is a potent and selective inhibitor of Janus kinase 3 (JAK3) and has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

5-chloro-N-cyclopentylthiophene-2-sulfonamide selectively inhibits Janus kinase 3 (JAK3), which plays a crucial role in the signaling pathways of various cytokines that are involved in the immune response. By inhibiting JAK3, 5-chloro-N-cyclopentylthiophene-2-sulfonamide can reduce the production of pro-inflammatory cytokines and prevent the activation of immune cells, thereby alleviating the symptoms of autoimmune diseases.
Biochemical and Physiological Effects:
5-chloro-N-cyclopentylthiophene-2-sulfonamide has been shown to significantly reduce the symptoms of rheumatoid arthritis, psoriasis, and inflammatory bowel disease in clinical trials. It can also prevent transplant rejection by suppressing the immune response. However, 5-chloro-N-cyclopentylthiophene-2-sulfonamide can also cause some adverse effects such as increased risk of infections, anemia, and liver toxicity.

Advantages and Limitations for Lab Experiments

5-chloro-N-cyclopentylthiophene-2-sulfonamide is a potent and selective inhibitor of JAK3, which makes it a valuable tool for studying the role of JAK3 in various biological processes. However, its use in lab experiments is limited by its potential toxicity and the need for specialized equipment and expertise for handling the compound safely.

Future Directions

1. Investigating the potential use of 5-chloro-N-cyclopentylthiophene-2-sulfonamide in treating other autoimmune diseases such as multiple sclerosis and lupus.
2. Developing new JAK3 inhibitors with improved safety and efficacy profiles.
3. Studying the long-term effects of 5-chloro-N-cyclopentylthiophene-2-sulfonamide on the immune system and other physiological processes.
4. Investigating the potential use of 5-chloro-N-cyclopentylthiophene-2-sulfonamide in combination with other drugs for treating cancer and other diseases.
5. Developing new methods for synthesizing 5-chloro-N-cyclopentylthiophene-2-sulfonamide that are more efficient and scalable.

Synthesis Methods

5-chloro-N-cyclopentylthiophene-2-sulfonamide is synthesized through a multi-step process that involves the reaction of 5-chlorothiophene-2-sulfonyl chloride with cyclopentylamine in the presence of triethylamine. The resulting product is then purified by column chromatography and recrystallization to obtain 5-chloro-N-cyclopentylthiophene-2-sulfonamide in high purity.

Scientific Research Applications

5-chloro-N-cyclopentylthiophene-2-sulfonamide has been extensively studied for its potential therapeutic applications in various autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been investigated for its potential use in preventing transplant rejection and treating certain types of cancer.